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Compound of Interest

Compound Name: Desipramine-d4

Cat. No.: B562986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of

Desipramine-d4 solutions for research and development purposes. Desipramine-d4, a

deuterium-labeled analog of the tricyclic antidepressant desipramine, is primarily utilized as an

internal standard in quantitative mass spectrometry-based assays for the accurate

measurement of desipramine in biological matrices.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility information for Desipramine-
d4 and its non-labeled counterpart, desipramine, is presented below. This data is essential for

the accurate preparation of stock and working solutions.
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Property Desipramine-d4 Desipramine

Molecular Formula C₁₈H₁₈D₄N₂ C₁₈H₂₂N₂

Molecular Weight 270.43 g/mol 266.38 g/mol

CAS Number 61361-34-0 50-47-5

Primary Application
Internal Standard (LC-MS/MS)

[1]

Active Pharmaceutical

Ingredient

Solubility in DMSO 10 mM Not specified

Solubility in Water Not specified 58.6 mg/L at 24 °C[2]

Storage Conditions

Store at room temperature,

protected from light and

moisture.

Store at room temperature.

Experimental Protocols
Preparation of Desipramine-d4 Internal Standard
Solutions for LC-MS/MS
Accurate quantification of desipramine in biological samples using LC-MS/MS requires a

precisely prepared internal standard. The following protocol outlines the preparation of

Desipramine-d4 stock and working solutions.

Materials:

Desipramine-d4 (neat or solid form)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Calibrated analytical balance

Volumetric flasks (Class A)
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Calibrated pipettes

Protocol:

Preparation of 1.0 mg/mL Stock Solution:

Accurately weigh a suitable amount (e.g., 1 mg) of Desipramine-d4 using a calibrated

analytical balance.

Quantitatively transfer the weighed Desipramine-d4 to a 1.0 mL Class A volumetric flask.

Add a small amount of methanol to dissolve the solid.

Once fully dissolved, bring the flask to the final volume with methanol.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the stock solution to a labeled, amber vial and store at -20°C. This stock solution

is typically stable for at least three months.[3]

Preparation of Intermediate and Working Solutions:

Prepare an intermediate stock solution by diluting the 1.0 mg/mL stock solution with

methanol or a methanol/water mixture. For example, to prepare a 10 µg/mL intermediate

solution, dilute 100 µL of the 1.0 mg/mL stock solution to a final volume of 10 mL.

Prepare the final working solution by further diluting the intermediate stock solution. The

concentration of the working solution should be chosen based on the expected

concentration range of the analyte in the samples and the sensitivity of the mass

spectrometer. A common practice is to use an internal standard concentration that is in the

lower third of the calibration curve's working range.[4] For instance, a working solution of

150 ng/mL can be prepared for the analysis of desipramine in serum.[2]

Sample Preparation for Bioanalytical Quantification
using Desipramine-d4
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The following is a general protocol for the extraction of desipramine from plasma or serum

samples using protein precipitation, a common and straightforward sample preparation

technique.

Materials:

Biological matrix (e.g., plasma, serum)

Desipramine-d4 internal standard working solution

Acetonitrile (cold, containing 0.1% formic acid for improved protein precipitation)

Microcentrifuge tubes

Vortex mixer

Centrifuge

Protocol:

Pipette a known volume of the biological sample (e.g., 100 µL) into a microcentrifuge tube.

Spike the sample with a small, precise volume of the Desipramine-d4 internal standard

working solution.

Add a volume of cold acetonitrile (typically 3-4 times the sample volume) to precipitate the

proteins.

Vortex the mixture vigorously for approximately 1 minute.

Centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Working Concentrations
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The appropriate working concentration of Desipramine-d4 depends on its application. Below

are typical concentration ranges for its use as an internal standard and for the non-deuterated

desipramine in research applications.

Application Compound
Typical
Working
Concentration

Matrix/System Reference

Internal Standard Desipramine-d4 150 ng/mL Human Serum [2]

Internal Standard Desipramine-d3
4.0 µg/mL (in

mix)
Human Plasma [5]

In Vitro

(Receptor

Binding)

Desipramine ~10 µM
Cell-based

assays

In Vivo (Rodent

studies)
Desipramine 10-30 mg/kg/day Mice

Therapeutic

Range
Desipramine 50-300 ng/mL Human Plasma

Visualizations
Experimental Workflow for Bioanalytical Quantification
The following diagram illustrates the typical workflow for the quantification of desipramine in a

biological matrix using Desipramine-d4 as an internal standard.
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Caption: Bioanalytical workflow using Desipramine-d4 internal standard.
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Desipramine's Mechanism of Action: Norepinephrine
Reuptake Inhibition
Desipramine's primary mechanism of action as an antidepressant is the inhibition of the

norepinephrine transporter (NET), which leads to an increased concentration of norepinephrine

in the synaptic cleft.
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Caption: Inhibition of norepinephrine transporter by desipramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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